1-methyl-2-(1-piperidinyl)ethyl 4-chlorobenzoate hydrochloride
Overview
Description
1-methyl-2-(1-piperidinyl)ethyl 4-chlorobenzoate hydrochloride, also known as McN-A-343, is a potent and selective agonist of the M1 muscarinic acetylcholine receptor. This compound has been widely used in scientific research to study the physiological and biochemical effects of M1 receptor activation.
Mechanism of Action
1-methyl-2-(1-piperidinyl)ethyl 4-chlorobenzoate hydrochloride acts as a selective agonist of the M1 muscarinic acetylcholine receptor. Activation of this receptor leads to an increase in intracellular calcium levels and the activation of various signaling pathways. This ultimately leads to the physiological and biochemical effects associated with M1 receptor activation.
Biochemical and Physiological Effects:
Activation of the M1 receptor by this compound has been shown to have a number of biochemical and physiological effects. These include increased acetylcholine release, enhanced long-term potentiation, and improved cognitive function. This compound has also been shown to have potential therapeutic applications in the treatment of Alzheimer's disease and other cognitive disorders.
Advantages and Limitations for Lab Experiments
1-methyl-2-(1-piperidinyl)ethyl 4-chlorobenzoate hydrochloride has several advantages for use in lab experiments. It is a highly selective agonist of the M1 receptor, which allows for precise control over the receptor activation. It is also relatively stable and easy to synthesize. However, one limitation is that it may not accurately reflect the effects of endogenous acetylcholine release, as it is an exogenous agonist.
Future Directions
There are several future directions for research involving 1-methyl-2-(1-piperidinyl)ethyl 4-chlorobenzoate hydrochloride. One potential area of study is the development of more potent and selective M1 receptor agonists. Another area of research is the investigation of the therapeutic potential of this compound in the treatment of Alzheimer's disease and other cognitive disorders. Additionally, further studies may be needed to fully understand the physiological and biochemical effects of M1 receptor activation by this compound.
Scientific Research Applications
1-methyl-2-(1-piperidinyl)ethyl 4-chlorobenzoate hydrochloride has been extensively used in scientific research to study the physiological and biochemical effects of M1 receptor activation. This compound has been shown to enhance cognitive function, improve memory, and increase attention span. It has also been shown to have potential therapeutic applications in the treatment of Alzheimer's disease and other cognitive disorders.
properties
IUPAC Name |
1-piperidin-1-ylpropan-2-yl 4-chlorobenzoate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20ClNO2.ClH/c1-12(11-17-9-3-2-4-10-17)19-15(18)13-5-7-14(16)8-6-13;/h5-8,12H,2-4,9-11H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VVPPWNKENATPFM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1CCCCC1)OC(=O)C2=CC=C(C=C2)Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21Cl2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-{1-[(4-methoxyphenyl)sulfonyl]-4-piperidinyl}-4-methylpiperazine oxalate](/img/structure/B3968827.png)
![5-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-3-(2-fluorophenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine](/img/structure/B3968840.png)
![1-{3-[1-ethyl-2,2-bis(4-methoxyphenyl)vinyl]-1H-indol-1-yl}-3-(4-morpholinyl)-2-propanol hydrochloride](/img/structure/B3968852.png)
![4-{1-[(4-methoxyphenyl)sulfonyl]-4-piperidinyl}morpholine oxalate](/img/structure/B3968857.png)
![N-(4-sec-butylphenyl)-2-(1,1-dioxido-2H-naphtho[1,8-cd]isothiazol-2-yl)acetamide](/img/structure/B3968875.png)
![7-(2-furyl)-10-(4-nitrophenyl)-6,7,8,10-tetrahydro-5H-indeno[1,2-b]quinoline-9,11-dione](/img/structure/B3968882.png)
![1-{1-[(4-chlorophenyl)sulfonyl]-4-piperidinyl}-4-ethylpiperazine oxalate](/img/structure/B3968900.png)
![N~2~-(2-chlorobenzyl)-N~2~-[(4-chlorophenyl)sulfonyl]-N~1~-(tetrahydro-2-furanylmethyl)glycinamide](/img/structure/B3968913.png)
![1-benzyl-4-[1-(3-fluorobenzoyl)-4-piperidinyl]piperazine oxalate](/img/structure/B3968924.png)
![5-[1-(2,4-dichlorophenoxy)ethyl]-3-(3-nitrophenyl)-1,2,4-oxadiazole](/img/structure/B3968935.png)
![[4-(5-chloro-2-methylphenyl)-3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-1-yl]methylene diacetate](/img/structure/B3968940.png)